N-(1-(benzo[d]thiazol-2-yl)-3-methyl-1H-pyrazol-5-yl)-1,3-dimethyl-1H-pyrazole-5-carboxamide

• IUPAC Name: N-[2-(1,3-benzothiazol-2-yl)-5-methylpyrazol-3-yl]-2,5-dimethylpyrazole-3-carboxamide
• InChI: InChI=1S/C17H16N6OS/c1-10-8-13(22(3)20-10)16(24)19-15-9-11(2)21-23(15)17-18-12-6-4-5-7-14(12)25-17/h4-9H,1-3H3,(H,19,24)
• InChI Key: CSZIWWDZNQHQLJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN(C(=C1)C(=O)NC2=CC(=NN2C3=NC4=CC=CC=C4S3)C)C
• Molecular Formula: C17H16N6OS
• Molecular Weight: 352.4 g/mol

Description

This compound is a multi-target-directed ligand (MTDL) synthesized based on a fusion technique. It’s part of a series of compounds that have been synthesized for potential use in treating neurodegenerative diseases complicated by depression.

Synthesis Analysis

The synthesis of similar compounds involves coupling substituted 2-amino benzothiazoles with N-phenyl anthranilic acid. The intermediate compounds are then treated with 1-(2-chloro ethyl) piperidine hydrochloride or 4-(2-chloro ethyl) morpholine hydrochloride to yield the final derivatives.

Molecular Structure Analysis

The structure of similar compounds has been analyzed based on IR, 1H, 13C NMR, and mass spectral data.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of similar compounds include diazo-coupling, Knoevenagel condensation, Biginelli reaction, molecular hybridization techniques, microwave irradiation, and one-pot multicomponent reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of similar compounds have been analyzed using various techniques such as FT-IR, NMR, and Mass spectral analysis.

Scientific Research Applications

Here is an analysis of scientific research applications related to compounds with benzo[d]thiazol and pyrazole structures, which may provide insight into potential applications for the compound , known as “N-(1-(benzo[d]thiazol-2-yl)-3-methyl-1H-pyrazol-5-yl)-1,3-dimethyl-1H-pyrazole-5-carboxamide”:

Anti-Parkinsonian Agents

Compounds with benzo[d]thiazol structures have been explored for their potential as anti-Parkinsonian agents. .

Antibacterial and Antifungal Activities

Thiazole derivatives have shown activity against bacterial strains such as B. cereus, B. subtilis, E. coli, and fungal strains like A. .

Analgesic and Anti-inflammatory Activities

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Synthesis and Characterization of Derivatives

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Anti-tubercular Compounds

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Anti-cancer Properties

Although not directly mentioned in the search results, compounds with similar structures have been investigated for their anti-cancer properties in various studies.

Springer - Anti-Parkinsonian AgentsSpringer - Antibacterial and Antifungal ActivitiesSpringer - Analgesic and Anti-inflammatory ActivitiesMDPI - Synthesis and Characterization of DerivativesRSC - Anti-tubercular Compounds

Mechanism of Action

Target of Action

The primary targets of this compound are the cyclooxygenase (COX) enzymes . These enzymes play a crucial role in the conversion of arachidonic acid into thromboxane, prostaglandins (PGE2), and prostacyclin .

Mode of Action

The compound interacts with its targets, the COX enzymes, by inhibiting their activity . This inhibition results in a decrease in the production of thromboxane, prostaglandins, and prostacyclin . The compound’s interaction with its targets is likely due to the presence of the benzothiazole ring structure .

Biochemical Pathways

The inhibition of COX enzymes affects the arachidonic acid pathway, leading to a decrease in the production of thromboxane, prostaglandins, and prostacyclin . These molecules play a significant role in inflammation and pain signaling, so their reduction can lead to anti-inflammatory effects .

Pharmacokinetics

The compound’s structure suggests that it may have good bioavailability due to the presence of the benzothiazole ring .

Result of Action

The result of the compound’s action is a decrease in inflammation and pain signaling due to the reduced production of thromboxane, prostaglandins, and prostacyclin . This can lead to anti-inflammatory effects, making the compound potentially useful for treating conditions associated with inflammation .

Future Directions

The future directions for this compound could involve further in vitro and in vivo studies to evaluate its potential therapeutic effects. Additionally, molecular docking studies could be accomplished to check the three-dimensional geometrical view of the ligand binding to their protein receptor.